Cas no 2172584-94-8 (7-bromo-6-(fluorosulfonyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 7-bromo-6-(fluorosulfonyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2172584-94-8
• MF: C₁₀H₈BrFO₅S
• MW: 339.134924888611
• CID: 6167863
• PubChem ID: 165868753
• Update Time: 2025-11-01

7-bromo-6-(fluorosulfonyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-bromo-6-(fluorosulfonyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• 2172584-94-8
• EN300-1296348

• Inchi： 1S/C10H8BrFO5S/c11-7-3-8-5(2-9(7)18(12,15)16)1-6(4-17-8)10(13)14/h2-3,6H,1,4H2,(H,13,14)
• InChI Key： UYDMPXHYHCINEG-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1S(=O)(=O)F)CC(C(=O)O)CO2

Computed Properties

• Exact Mass: 337.92599g/mol
• Monoisotopic Mass: 337.92599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89Ų

Additional information on 7-bromo-6-(fluorosulfonyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Introduction to 7-bromo-6-(fluorosulfonyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2172584-94-8)

7-bromo-6-(fluorosulfonyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2172584-94-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzopyran class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromo substituent and a fluorosulfonyl group, make it a valuable scaffold for the development of novel bioactive agents.

The bromo and fluorosulfonyl functional groups in this compound play crucial roles in modulating its chemical reactivity and biological properties. The bromo atom, being an electron-withdrawing group, can influence the electronic distribution of the molecule, thereby affecting its interactions with biological targets. On the other hand, the fluorosulfonyl group is known for its ability to enhance metabolic stability and binding affinity, making it a popular choice in drug design. These features collectively contribute to the compound's potential as a lead molecule in the development of new pharmaceuticals.

In recent years, there has been a growing interest in exploring the pharmacological properties of benzopyran derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The unique structural framework of 7-bromo-6-(fluorosulfonyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid positions it as a versatile intermediate for synthesizing more complex drug candidates. Researchers have been particularly intrigued by its potential to interact with specific enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its role in medicinal chemistry research. The fluorosulfonyl moiety, in particular, has been extensively studied for its ability to improve drug-like properties such as lipophilicity and bioavailability. This has led to numerous investigations aimed at optimizing the scaffold for better pharmacokinetic profiles. Additionally, the bromo substituent provides a handle for further chemical modifications, allowing researchers to explore diverse structural analogs with tailored biological activities.

Recent studies have highlighted the compound's potential in oncology research. Benzopyran derivatives have been shown to exhibit inhibitory effects on various kinases and other enzymes implicated in cancer progression. The presence of both bromo and fluorosulfonyl groups suggests that this compound may disrupt critical signaling pathways by binding to key molecular targets. Preliminary experimental data indicate that it can modulate the activity of enzymes such as tyrosine kinases, which are often overexpressed in tumor cells.

The synthesis of 7-bromo-6-(fluorosulfonyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluorosulfonyl group necessitates specialized synthetic protocols to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale screenings for biological activity. This has accelerated the discovery pipeline for novel benzopyran-based drugs.

In conclusion,7-bromo-6-(fluorosulfonyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2172584-94-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological potential make it a promising candidate for further development into therapeutic agents. As research continues to uncover new applications for benzopyran derivatives,this compound will likely play an important role in addressing unmet medical needs across various disease areas.